Cas no 80486-04-0 (Ethanone,1-(2-methyl-4H-cyclopenta[b]furan-3-yl)-)

Ethanone,1-(2-methyl-4H-cyclopenta[b]furan-3-yl)- structure
80486-04-0 structure
Product name:Ethanone,1-(2-methyl-4H-cyclopenta[b]furan-3-yl)-
CAS No:80486-04-0
MF:C10H10O2
MW:162.185203075409
CID:707707
PubChem ID:45086246

Ethanone,1-(2-methyl-4H-cyclopenta[b]furan-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-methyl-4H-cyclopenta[b]furan-3-yl)-
    • Ethanone, 1-(2-methyl-4H-cyclopenta[b]furan-3-yl)- (9CI)
    • 2-Methyl-3-acetyl-4H-cyclopenta[b]furan
    • 80486-04-0
    • 1-(2-Methyl-4H-cyclopenta[b]furan-3-yl)ethanone
    • Inchi: InChI=1S/C10H10O2/c1-6(11)10-7(2)12-9-5-3-4-8(9)10/h3,5H,4H2,1-2H3
    • InChI Key: MOTNWEDZRBQACD-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=C(O1)C=CC2)C(=O)C

Computed Properties

  • Exact Mass: 162.068079557g/mol
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2Ų
  • XLogP3: 1.9

Ethanone,1-(2-methyl-4H-cyclopenta[b]furan-3-yl)- Related Literature

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